
Enoxastrobin: A Comparative Performance
Analysis within FRAC Group 11 Fungicides

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Enoxastrobin

Cat. No.: B607329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Enoxastrobin's performance against other

prominent fungicides within the Fungicide Resistance Action Committee (FRAC) Group 11.

These fungicides, also known as Quinone outside Inhibitors (QoIs) or strobilurins, are crucial in

the management of a broad spectrum of fungal plant diseases. Their efficacy, however, is

challenged by the emergence of resistant pathogen strains, making comparative performance

data essential for effective and sustainable disease control strategies.

Executive Summary
Enoxastrobin, a member of the methoxyacrylate chemical subgroup, demonstrates effective

control against a range of fungal pathogens, including those causing significant crop diseases.

Like other FRAC Group 11 fungicides, its mode of action is the inhibition of mitochondrial

respiration by binding to the Quinone outside (Qo) site of the cytochrome bc1 complex,

ultimately blocking ATP synthesis in fungal cells.[1][2] This single-site mode of action, while

highly effective, also predisposes this class of fungicides to a high risk of resistance

development through mutations in the cytochrome b gene, such as the G143A substitution.[2]

This guide presents available quantitative data comparing the in vitro efficacy of Enoxastrobin
with other key strobilurins like Azoxystrobin, Pyraclostrobin, and Trifloxystrobin. The data is

supplemented with detailed experimental protocols to allow for critical evaluation and

replication.
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Comparative In Vitro Efficacy
The following table summarizes the 50% effective concentration (EC50) values of

Enoxastrobin and other selected FRAC Group 11 fungicides against various fungal

pathogens. Lower EC50 values indicate higher fungicidal activity.

Fungicide
Chemical
Subgroup

Pathogen EC50 (µg/mL) Reference

Enoxastrobin

(Enestroburin)
Methoxyacrylate

Phytophthora

infestans

Strong inhibitory

effect on mycelial

growth

[3]

Azoxystrobin Methoxyacrylate
Alternaria

alternata
1.86 [4][5]

Pyraclostrobin
Methoxy-

carbamate

Alternaria

alternata

1.57 (as part of a

mixture)
[5]

Trifloxystrobin Oximino-acetate
Various

pathogens

Broad-spectrum

activity
[2]

Note: Direct comparative studies for Enoxastrobin against a wide range of pathogens are

limited in the readily available scientific literature. The data for Phytophthora infestans indicates

strong activity, but specific EC50 values from the cited study were not available for direct

inclusion.[3]

Mode of Action and Resistance
FRAC Group 11 fungicides interrupt the fungal respiratory chain, a critical process for energy

production. The diagram below illustrates the signaling pathway and the point of inhibition.
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Figure 1. Mode of action of FRAC Group 11 fungicides.
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Caption: Figure 1. Mode of action of FRAC Group 11 fungicides.

The high specificity of this interaction means that a single mutation in the target site can lead to

a significant loss of fungicide efficacy. Therefore, resistance management strategies, such as

rotating or mixing fungicides with different modes of action, are crucial.[2]

Experimental Protocols
The following are detailed methodologies for key experiments cited in the comparison of FRAC

Group 11 fungicides.

In Vitro Fungicide Efficacy Testing (Poisoned Food
Technique)
This method is commonly used to determine the direct inhibitory effect of a fungicide on the

mycelial growth of a fungus.
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Start Prepare potato dextrose agar (PDA) medium Sterilize medium by autoclaving Cool medium to 45-50°C Add desired concentrations of
fungicide to molten agar

Pour amended agar into
Petri dishes and allow to solidify

Place a mycelial plug from an
actively growing fungal culture

in the center of each plate

Incubate plates at a suitable
temperature in the dark

Measure the diameter of fungal
colony growth at regular intervals

Calculate the percentage of
growth inhibition relative to a

fungicide-free control
End

Figure 2. Experimental workflow for the poisoned food technique.

Click to download full resolution via product page

Caption: Figure 2. Experimental workflow for the poisoned food technique.

Detailed Steps:

Media Preparation: Potato dextrose agar (PDA) is prepared according to the manufacturer's

instructions.

Sterilization: The medium is sterilized by autoclaving at 121°C for 15-20 minutes.

Fungicide Amendment: After the medium has cooled to approximately 45-50°C, stock

solutions of the test fungicides are added to achieve the desired final concentrations. A

control set with no fungicide is also prepared.

Pouring Plates: The fungicide-amended and control media are poured into sterile Petri

dishes and allowed to solidify.

Inoculation: A small mycelial plug (typically 5 mm in diameter) is taken from the margin of an

actively growing culture of the target fungus and placed in the center of each agar plate.

Incubation: The plates are incubated at the optimal temperature for the growth of the specific

fungus, usually in the dark.

Data Collection: The diameter of the fungal colony is measured at regular intervals until the

colony in the control plate reaches the edge of the dish.

Analysis: The percentage of inhibition is calculated using the formula: ((C-T)/C) x 100, where

C is the average diameter of the colony in the control plates and T is the average diameter of
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the colony in the treated plates. EC50 values are then determined by probit analysis of the

inhibition data.

Field Trial Protocol for Wheat Rust Control
Field trials are essential to evaluate the performance of fungicides under real-world conditions.
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Start: Trial Planning

Select a uniform field site with a history of wheat rust

Establish a randomized complete block design with multiple replications

Define fungicide treatments (including an untreated control) and application timings

Plant a susceptible wheat variety

Apply fungicide treatments at the specified growth stages (e.g., flag leaf emergence)

Assess disease severity (% leaf area infected) at regular intervals

Harvest plots and measure grain yield and quality parameters

Statistically analyze the data to compare treatment efficacy

End: Conclusion

Figure 3. Logical workflow for a wheat rust fungicide field trial.
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Caption: Figure 3. Logical workflow for a wheat rust fungicide field trial.
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Key Methodological Considerations:

Experimental Design: A randomized complete block design is typically used to minimize the

effects of field variability. Each treatment, including an untreated control, is replicated

multiple times (usually 3-4).

Plot Size: Plot sizes should be large enough to be representative and allow for accurate yield

assessment, while being manageable for application and data collection.

Variety Selection: A wheat variety known to be susceptible to the target rust pathogen is

chosen to ensure adequate disease pressure for evaluating fungicide efficacy.

Fungicide Application: Fungicides are applied at recommended label rates and timings, often

targeting key growth stages like flag leaf emergence (Feekes 10.5). Application is typically

done using a calibrated sprayer to ensure uniform coverage.

Disease Assessment: Disease severity is visually assessed on a percentage scale on the

upper leaves (e.g., flag leaf) at multiple time points after application.

Yield and Quality Analysis: At the end of the season, plots are harvested, and grain yield, test

weight, and other quality parameters are measured.

Statistical Analysis: Analysis of variance (ANOVA) is used to determine if there are significant

differences between the fungicide treatments and the untreated control in terms of disease

severity and yield.

Conclusion
Enoxastrobin is an effective FRAC Group 11 fungicide with a demonstrated inhibitory effect on

key plant pathogens. While direct, comprehensive comparative data with other strobilurins

across a wide range of pathogens is not extensively available in the public domain, its inclusion

in this class suggests a broad spectrum of activity. The high risk of resistance development

associated with all QoI fungicides underscores the importance of integrated disease

management strategies, including the use of fungicides with different modes of action. Further

research providing direct comparative efficacy data for Enoxastrobin would be highly valuable

for optimizing its use in disease management programs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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